4-[(2-Chlorophenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl methyl ether
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Overview
Description
Scientific Research Applications
New Chlorinated Diphenyl Ethers from Aspergillus Species
Research by Hargreaves et al. (2002) highlights the isolation of chlorinated diphenyl ethers from Aspergillus species, underscoring the potential of chlorophenyl sulfanyl compounds in discovering new natural products with possible bioactive properties (Hargreaves et al., 2002).
Transparent Aromatic Polyimides with High Refractive Index
A study by Tapaswi et al. (2015) on transparent polyimides derived from thiophenyl-substituted benzidines, including compounds with chlorophenyl elements, showcases the importance of such structures in creating materials with high refractive indices and small birefringence, indicating applications in optical materials (Tapaswi et al., 2015).
Synthesis and Oxidation of Methyloxorhenium(V) Complexes
Research into methyloxorhenium(V) complexes with tridentate ligands, including sulfanyl derivatives, by Shan et al. (2003), illustrates the chemical versatility and potential catalytic applications of compounds within this chemical family (Shan et al., 2003).
Cytotoxic Activity of 5-Methyl-4-thiopyrimidine Derivatives
Stolarczyk et al. (2018) explored the synthesis and cytotoxic activity of novel 4-thiopyrimidine derivatives, showcasing the potential of chlorophenyl sulfanyl compounds in medicinal chemistry, particularly in cancer research (Stolarczyk et al., 2018).
Novel Polyimides from Diphenyl Ether, Sulfone, and Thioether
A study on novel polyimides incorporating diphenyl ether, sulfone, and thioether, including pyridinyl and sulfanyl groups, by Guan et al. (2014), demonstrates the application of such compounds in developing materials with desirable thermal, mechanical, and optical properties (Guan et al., 2014).
Mechanism of Action
Properties
IUPAC Name |
4-(2-chlorophenyl)sulfanyl-5-methoxy-2-pyridin-2-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3OS/c1-21-13-10-19-15(12-7-4-5-9-18-12)20-16(13)22-14-8-3-2-6-11(14)17/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVUFZOYMERKZRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1SC2=CC=CC=C2Cl)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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